Cas no 1038981-53-1 (5-(2-Hydroxyethoxy)pentanoic acid)

5-(2-Hydroxyethoxy)pentanoic acid is a bifunctional organic compound featuring both a carboxylic acid and a hydroxyl group, separated by an ethylene glycol spacer. This structure imparts versatility in applications such as polymer synthesis, where it can serve as a monomer or crosslinking agent, enhancing material properties like hydrophilicity and flexibility. Its reactive functional groups allow for further derivatization, making it useful in pharmaceutical intermediates or specialty chemicals. The compound's balanced polarity and solubility in water and organic solvents facilitate its use in formulations requiring controlled reactivity. Its stability under standard conditions ensures reliable handling and storage for industrial and research applications.

5-(2-Hydroxyethoxy)pentanoic acid structure

1038981-53-1 structure

Product Name:5-(2-Hydroxyethoxy)pentanoic acid

CAS No:1038981-53-1

MF:C₇H₁₄O₄

MW:162.183662891388

CID:5706874

PubChem ID:28971948

Update Time:2025-10-13

5-(2-Hydroxyethoxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

- HO-PEG-Valeric acid, MW 5K
- EN300-1721470
- CS-0346007
- 1038981-53-1
- BP-25222
- SCHEMBL6424468
- HO-PEG-Valeric acid, MW 3,400
- 5-(2-hydroxyethoxy)pentanoic acid
- 5-(2-hydroxyethoxy)pentanoicacid
- Pentanoic acid, 5-(2-hydroxyethoxy)-
- 5-(2-Hydroxyethoxy)pentanoic acid
- Inchi： 1S/C7H14O4/c8-4-6-11-5-2-1-3-7(9)10/h8H,1-6H2,(H,9,10)
- InChI Key： QKCNHWFZRJSXIP-UHFFFAOYSA-N
- SMILES： O(CCO)CCCCC(=O)O

Computed Properties

Exact Mass: 162.08920892g/mol
Monoisotopic Mass: 162.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 7
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.137±0.06 g/cm3(Predicted)
Boiling Point: 330.0±22.0 °C(Predicted)
pka: 4.69±0.10(Predicted)

5-(2-Hydroxyethoxy)pentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1721470-0.05g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	0.05g	$256.0	2023-09-20
Enamine	EN300-1721470-0.1g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	0.1g	$383.0	2023-09-20
Enamine	EN300-1721470-0.25g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	0.25g	$546.0	2023-09-20
Enamine	EN300-1721470-0.5g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	0.5g	$858.0	2023-09-20
Enamine	EN300-1721470-1.0g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	1g	$1100.0	2023-06-04
Enamine	EN300-1721470-2.5g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	2.5g	$2155.0	2023-09-20
Enamine	EN300-1721470-5.0g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	5g	$3189.0	2023-06-04
Enamine	EN300-1721470-10.0g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	10g	$4729.0	2023-06-04
Enamine	EN300-1721470-1g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	1g	$1100.0	2023-09-20
Enamine	EN300-1721470-5g	5-(2-hydroxyethoxy)pentanoic acid	1038981-53-1	5g	$3189.0	2023-09-20